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Compound Name: N-nitroso-esmolol
Cat. No.: B16333051
Get Quote
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For the attention of researchers, scientists, and drug development professionals, this document
outlines the available chemical information for N-nitroso-esmolol and addresses the current
lack of comprehensive technical data required for an in-depth guide.

Summary of Chemical Information

N-nitroso-esmolol is identified as an impurity of the beta-blocker drug, Esmolol. Its primary
role in the pharmaceutical industry is as a reference standard for analytical purposes, such as
in the development and validation of methods to detect and quantify impurities in Esmolol drug

products.
Key Chemical ldentifiers
Identifier Value
Molecular Formula C16H24N205[1][2][3]
CAS Number Not Available[2][4][5][6][71[8]

Multiple chemical suppliers and databases confirm the molecular formula of N-nitroso-esmolol
as CieH24N20s.[1][2][3] However, a specific Chemical Abstracts Service (CAS) registry number
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has not been assigned to this compound.[2][4][5][6][7][8]

Data Unavailability for a Comprehensive Technical
Guide

A thorough review of publicly available scientific literature and chemical databases reveals a
significant lack of in-depth technical information regarding the biological activity of N-nitroso-
esmolol. This compound is primarily documented as a chemical impurity and analytical
standard.

Consequently, the core requirements for a detailed technical guide, as specified, cannot be met
for the following reasons:

¢ Quantitative Data: There is no available research detailing the pharmacological or
toxicological effects of N-nitroso-esmolol, and therefore no quantitative data to present in
tabular format.

o Experimental Protocols: Detailed experimental methodologies concerning the biological
actions of N-nitroso-esmolol are not published. The available information is limited to its
use as a reference material for analytical chemistry.

» Signaling Pathways: There are no studies describing the interaction of N-nitroso-esmolol
with biological signaling pathways.

Due to the absence of this fundamental data, the creation of diagrams illustrating signaling
pathways, experimental workflows, or logical relationships is not feasible. The primary focus of
existing documentation is on the chemical identity and purity of N-nitroso-esmolol for its use
as a reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Tech Support


https://precision.fda.gov/ginas/app/ui/substances/82dc1588-a747-4df1-b857-b32c46af8995
https://www.axios-research.com/products/n-nitroso-esmolol
https://cymitquimica.com/products/4Z-E-4726/n-nitroso-esmolol/
https://www.daicelpharmastandards.com/product/n-nitroso-esmolol/
https://sriramchem.com/product/n-nitroso-esmolol-dimer/
https://chemicea.com/product/n-nitroso-esmolol-acid-impurity
https://tlcstandards.com/ProdDetail.aspx?ID=E-4726&name=ESMOLOL
https://sriramchem.com/product/n-nitroso-esmolol/
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051/docs#n-nitroso-esmolol-chemical-identity-and-data-unavailability
https://www.benchchem.com/product/b16333051?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16333051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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